3-(prop-2-yn-1-yl)oxane
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Overview
Description
“3-(prop-2-yn-1-yl)oxane” is a chemical compound with the molecular formula C8H12O . It is related to other compounds such as “3-(prop-2-en-1-yl)oxan-2-one” and “4-(prop-2-yn-1-yl)oxane” which have similar structures .
Molecular Structure Analysis
The molecular structure of “this compound” consists of an oxane ring with a prop-2-yn-1-yl group attached . The related compound “3-(prop-2-en-1-yl)oxan-2-one” has a similar structure, with a prop-2-en-1-yl group instead .Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(prop-2-yn-1-yl)oxane involves the reaction of propargyl alcohol with 1,2-epoxypropane in the presence of a strong acid catalyst.", "Starting Materials": [ "Propargyl alcohol", "1,2-epoxypropane", "Strong acid catalyst (e.g. sulfuric acid)" ], "Reaction": [ "Add propargyl alcohol to a reaction flask", "Add 1,2-epoxypropane to the reaction flask", "Add a strong acid catalyst to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool", "Extract the product with a suitable solvent (e.g. diethyl ether)", "Dry the organic layer with anhydrous sodium sulfate", "Filter the mixture to remove the drying agent", "Concentrate the organic layer under reduced pressure to obtain the desired product" ] } | |
CAS No. |
2229166-78-1 |
Molecular Formula |
C8H12O |
Molecular Weight |
124.2 |
Purity |
95 |
Origin of Product |
United States |
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